(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride

• IUPAC Name: (E)-N-butan-2-yl-2-methyl-3-phenylprop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C14H21N.ClH/c1-4-13(3)15-11-12(2)10-14-8-6-5-7-9-14;/h5-10,13,15H,4,11H2,1-3H3;1H/b12-10+
• InChI Key: LYNOOKPQKXHEHT-VHPXAQPISA-N
• Canonical SMILES: CCC(C)NCC(=CC1=CC=CC=C1)C.Cl
• Isomeric SMILES: CCC(C)NC/C(=C/C1=CC=CC=C1)/C.Cl
• Molecular Formula: C14H22ClN
• Molecular Weight: 239.78 g/mol

Description

“(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride” is a chemical compound with the molecular formula C14H22ClN. It is also known by the synonym "2-Butanamine, N-(2-methyl-3-phenyl-2-propen-1-yl)-".

Molecular Structure Analysis

The molecular structure of this compound consists of a butan-2-yl group, a 2-methyl-3-phenylprop-2-en-1-yl group, and an amine group. The presence of these groups can influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 239.78418. Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I searched.

Scientific Research Applications

Synthesis and Characterization

• Fluorescence Studies : Research by Baskar and Subramanian (2011) on related biphenyl-based acrylate and methacrylate compounds highlighted the synthesis and characterization of novel compounds, including fluorescence properties in different solvents, which could have implications for materials science and sensor applications (Baskar & Subramanian, 2011).

Applications in Medicinal Chemistry

• Antituberculosis Activity : A study by Omel’kov, Fedorov, and Stepanov (2019) synthesized new derivatives with significant antituberculosis activity. This includes the development of compounds in the final stage of clinical trials, highlighting the potential medicinal applications of such chemicals (Omel’kov, Fedorov, & Stepanov, 2019).

Material Science and Organic Synthesis

• Novel Organic Compounds : The synthesis of complex organic compounds like those reported by Aleqsanyan and Hambardzumyan (2021) involves creating hetarylquinolines with potential applications in material science and organic electronics. Such research demonstrates the versatility of chemical synthesis in creating compounds with tailored properties for various applications (Aleqsanyan & Hambardzumyan, 2021).

Olfactory Properties and Perfumery

• Olfactory Research : Kraft, Popaj, and Abate (2005) explored the design, synthesis, and olfactory properties of seco-derivatives of theaspiranes. This research is particularly relevant to the fragrance industry, illustrating how chemical compounds can be engineered to produce specific scent profiles (Kraft, Popaj, & Abate, 2005).